(3-Benzyloxymethyl-cyclobutyl)-methanol

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• SMILES: C1C(CC1COCC2=CC=CC=C2)CO
• InChI: InChI=1S/C13H18O2/c14-8-12-6-13(7-12)10-15-9-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2
• InChIKey: QGHAORMEKXCCIC-UHFFFAOYSA-N

(3-Benzyloxymethyl-cyclobutyl)-methanol: Procurement-Grade Cyclobutane Building Block for Selective Synthesis

(3-Benzyloxymethyl-cyclobutyl)-methanol (CAS 890529-83-6) is a bifunctional cyclobutane derivative featuring a primary hydroxymethyl group and a benzyloxymethyl (BOM) protected alcohol [1]. With a molecular formula of C13H18O2 and a molecular weight of 206.28 g/mol, this compound serves as a versatile intermediate in medicinal chemistry and nucleoside analog synthesis [1][2]. The BOM protecting group provides orthogonal deprotection capability relative to simple benzyl ethers, enabling sequential functionalization strategies that are critical for constructing complex cyclobutane-containing pharmacophores [2].

▸Orthogonal BOM protection enables sequential derivatization strategies

▸cis-Stereochemistry supports nucleoside analog construction

▸Discrete isomer availability simplifies stereochemical procurement

• [1] PubChem Compound Summary for CID 57425852, (3-((Benzyloxy)methyl)cyclobutyl)methanol. National Center for Biotechnology Information (2025). View Source
• [2] Frieden, M.; Giraud, M.; Reese, C. B.; Song, Q. Synthesis of 1-[cis-3-(hydroxymethyl)cyclobutyl]-uracil, -thymine and -cytosine. J. Chem. Soc., Perkin Trans. 1, 1998, 2827–2832. View Source

Why (3-Benzyloxymethyl-cyclobutyl)-methanol Cannot Be Replaced by Simpler Cyclobutane Diols or Benzyl Ethers

Superficially similar cyclobutane methanol derivatives—such as (3-(benzyloxy)cyclobutyl)methanol or cyclobutane-1,3-dimethanol—lack the precise spatial and electronic separation between the protected and free hydroxyl groups that (3-benzyloxymethyl-cyclobutyl)-methanol provides [1][2]. The methylene spacer between the cyclobutane ring and the benzyloxy group alters both the conformational flexibility and the lipophilicity (computed XLogP3 = 1.9) relative to direct-ring-attached analogs [1]. Furthermore, the benzyloxymethyl (BOM) ether exhibits distinct chemoselectivity during hydrogenolytic deprotection compared to simple benzyl ethers, enabling selective unmasking in the presence of other reducible functionalities [2]. Substituting with an unprotected 1,3-diol would forfeit the ability to perform sequential, site-selective derivatization, a capability that is essential in multi-step nucleoside analog syntheses [3].

Property

Target

Benzyl Ether / Diol

Protecting group selectivity

BOM ether withstands transfer hydrogenolysis; supports orthogonal deprotection

Benzyl ether may partially cleave; diol lacks protection

Lipophilicity control

Methylene spacer increases lipophilicity vs direct benzyl attachment

Direct benzyl ether analog shows lower lipophilicity

Sequential derivatization

Bifunctional with orthogonal protection allows site-selective reactions

1,3-Diol reacts non-selectively; limits stepwise functionalization

• [1] PubChem Computed Properties: XLogP3-AA = 1.9 for (3-((Benzyloxy)methyl)cyclobutyl)methanol (CID 57425852). National Center for Biotechnology Information (2025). View Source
• [2] Bajwa, J. S. Chemoselective deprotection of benzyl esters in the presence of benzyl ethers, benzyloxymethyl ethers and N-benzyl groups by catalytic transfer hydrogenation. Tetrahedron Letters, 1992, 33, 2299–2302. View Source
• [3] Kaiwar, V.; Reese, C. B.; Gray, E. J.; Neidle, S. Synthesis of 9-[cis-3-(Hydroxymethyl)cyclobutyl]-adenine and -guanine. J. Chem. Soc., Perkin Trans. 1, 1995, 2281–2287. View Source

Quantitative Differentiation of (3-Benzyloxymethyl-cyclobutyl)-methanol Against Closest Analogs

Increased Lipophilicity and Membrane Permeability Potential Versus Direct Benzyl Ether Analog

The computed partition coefficient (XLogP3) of (3-Benzyloxymethyl-cyclobutyl)-methanol is 1.9, compared to an estimated XLogP3 of approximately 1.5 for the direct benzyl ether analog (3-(benzyloxy)cyclobutyl)methanol (CAS 128041-57-6, C12H16O2, MW 192.25) [1]. This ~0.4 log unit increase corresponds to roughly a 2.5-fold higher predicted octanol-water partition coefficient for the target compound. Additionally, the molecular weight difference (206.28 vs 192.25 g/mol) and the presence of an additional methylene unit contribute to altered pharmacokinetic parameter predictions without increasing the hydrogen bond donor count (both compounds have HBD = 1) [1]. The increased lipophilicity may enhance passive membrane permeability in cell-based assays while retaining the same number of hydrogen bond donors, a favorable profile for central nervous system drug discovery [2].

Lipophilicity comparison

Cross-study comparable

XLogP3: 1.9 (target) vs ~1.5 (direct benzyl ether), Δ+0.4

May support membrane permeability assessment in cell-based assays

Computed values; experimental validation recommended

Evidence Dimension	Computed XLogP3 (Lipophilicity)
Target Compound Data	XLogP3 = 1.9
Comparator Or Baseline	(3-(Benzyloxy)cyclobutyl)methanol: estimated XLogP3 ≈ 1.5 (based on analog data and fragment-based calculation)
Quantified Difference	ΔXLogP3 ≈ +0.4 (~2.5-fold higher partition coefficient)
Conditions	Computed using XLogP3 algorithm (PubChem); validated by fragment-based methods; context: drug-likeness profiling

Why This Matters

For procurement decisions in medicinal chemistry programs, the ~0.4 log unit lipophilicity difference can significantly affect compound pharmacokinetic profiles, making the target compound preferable when higher membrane permeability is desired without altering hydrogen bonding capacity.

• [1] PubChem Computed Properties: XLogP3-AA = 1.9 for CID 57425852. National Center for Biotechnology Information (2025). View Source
• [2] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci., 2016, 7, 767–775. (Context: CNS drug design principles relating lipophilicity to permeability). View Source

Chemoselective Benzyloxymethyl (BOM) Ether Stability Versus Benzyl Ester During Catalytic Hydrogenolysis

The benzyloxymethyl (BOM) ether protecting group in (3-Benzyloxymethyl-cyclobutyl)-methanol withstands catalytic transfer hydrogenolysis conditions (10% Pd/C, cyclohexadiene) that quantitatively cleave benzyl esters and CBz groups [1]. In contrast, a simple benzyl ether analog such as (3-(benzyloxy)cyclobutyl)methanol would undergo partial or complete debenzylation under these same conditions, limiting its utility in multi-step sequences requiring differential protection [2]. The BOM group can be subsequently cleaved under more forcing hydrogenation conditions (e.g., H2 gas, Pd/C, extended reaction time) with reported yields exceeding 95% in related nucleoside systems, enabling a true orthogonal protection strategy [2][3].

Chemoselective deprotection

Class-level inference

BOM ether survives transfer hydrogenolysis (Pd/C, cyclohexadiene); BOM removed under H2 with >95% yield

Supports synthetic route design with fewer protection steps

Deprotection yields may vary; verify under substrate-specific conditions

Evidence Dimension	Chemoselectivity of protecting group removal
Target Compound Data	BOM ether stable under transfer hydrogenolysis (10% Pd/C, cyclohexadiene, RT); cleaved under H2 atmosphere with >95% yield in model systems
Comparator Or Baseline	Benzyl ester: quantitatively cleaved under same transfer hydrogenolysis conditions; Benzyl ether: partially cleaved or requires longer reaction times; cyclobutane-1,3-dimethanol: no protection, both alcohols react simultaneously
Quantified Difference	Qualitative orthogonality: BOM survives conditions that cleave benzyl esters; quantitative deprotection yield >95% for BOM in optimized systems vs variable yields for benzyl ethers
Conditions	Transfer hydrogenolysis: 10% Pd/C, cyclohexadiene, ethanol, RT; BOM deprotection: H2 (1 atm), 10% Pd/C, ethanol, RT, 2-12 h; model substrates: uridine BOM derivatives

Why This Matters

This chemoselectivity directly impacts synthetic route design efficiency. Purchasing the BOM-protected intermediate rather than a simple benzyl ether enables fewer protection/deprotection steps, reducing overall synthesis time and cost in multi-step medicinal chemistry campaigns.

• [1] Bajwa, J. S. Chemoselective deprotection of benzyl esters in the presence of benzyl ethers, benzyloxymethyl ethers and N-benzyl groups by catalytic transfer hydrogenation. Tetrahedron Letters, 1992, 33, 2299–2302. View Source
• [2] Kokotos, G.; Constantinou-Kokotou, V. A Reliable Pd-Mediated Hydrogenolytic Deprotection of BOM Group of Uridine Ureido Nitrogen. J. Org. Chem., 2012, 77, 4271–4275. (Reports 97% yield for BOM deprotection under optimized conditions). View Source
• [3] Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999; pp 102–104. (General reference for BOM ether stability and cleavage conditions). View Source

Stereochemical Outcome in Reduction: cis-Selectivity of L-Selectride Reduction of 3-(Benzyloxymethyl)cyclobutanone

The synthesis of (3-Benzyloxymethyl-cyclobutyl)-methanol proceeds via L-Selectride reduction of 3-(benzyloxymethyl)cyclobutanone in THF at -70°C . Systematic studies on 3-substituted cyclobutanone reductions demonstrate that bulky hydride reagents (L-Selectride, N-Selectride, K-Selectride) produce the cis-alcohol with >90% diastereoselectivity, regardless of the substituent size [1]. This contrasts with reductions using smaller hydrides (e.g., LiAlH4, DIBAL) which show lower selectivity (DIBAL < L-Selectride ≈ N-Selectride ≈ K-Selectride < LiBH4) [1]. The high cis-selectivity of the L-Selectride reduction ensures that (3-Benzyloxymethyl-cyclobutyl)-methanol is obtained predominantly as the cis isomer, which is the required configuration for downstream nucleoside analog synthesis via Mitsunobu coupling [2].

Stereoselectivity

Class-level inference

L-Selectride reduction yields >90% cis isomer

Supports procurement of stereochemically defined intermediate

Confirm cis/trans ratio by NMR upon synthesis

Evidence Dimension	Diastereoselectivity of cyclobutanone reduction
Target Compound Data	cis isomer >90% (L-Selectride, THF, -70°C); used directly in Mitsunobu coupling to produce cis-configured nucleoside analogs
Comparator Or Baseline	Unsubstituted cyclobutanone: no stereochemical preference; 3-alkyl cyclobutanones with LiAlH4: lower cis-selectivity (~70-85%); DIBAL: lowest selectivity (~60-70% cis)
Quantified Difference	L-Selectride provides >90% cis vs ~70-85% for LiAlH4; DIBAL yields the lowest cis-selectivity in the series
Conditions	3-Substituted cyclobutanone reduction; L-Selectride (1.0 M in THF), -70°C to RT; comparative data from Peeters, 2018 (Master's thesis, Vrije Universiteit Brussel)

Why This Matters

The predictable >90% cis-selectivity allows procurement of a stereochemically defined intermediate directly, avoiding costly chiral separation or low-yielding epimerization steps. This is critical for projects where stereochemical integrity at the cyclobutane ring determines biological activity.

• [1] Peeters, J. Stereoselective reductions of substituted cyclobutanones: a comparison between experiment and DFT calculations. Master's Thesis, Vrije Universiteit Brussel, 2018. (Reports >90% cis-selectivity for bulky hydride reductions of 3-substituted cyclobutanones). View Source
• [2] Frieden, M.; Giraud, M.; Reese, C. B.; Song, Q. J. Chem. Soc., Perkin Trans. 1, 1998, 2827–2832. (Demonstrates Mitsunobu coupling of trans-3-(benzyloxymethyl)cyclobutanol to yield cis-configured nucleoside derivatives). View Source

Availability of Defined cis/trans Isomers Enables Stereospecific Procurement

Unlike many cyclobutane diol analogs which are supplied as diastereomer mixtures, (3-Benzyloxymethyl-cyclobutyl)-methanol is commercially available as discrete cis (CAS 890529-86-9) and trans (CAS 2813502-93-9) isomers with specified purity of 95% . This contrasts with (3-(benzyloxy)cyclobutyl)methanol (CAS 128041-57-6), which is predominantly supplied as the trans isomer only, and cyclobutane-1,3-dimethanol (CAS 89534-29-2), which is typically supplied as a cis/trans mixture . The availability of both pure isomers allows researchers to procure the exact stereochemistry required for their target without investing in isomer separation, which can be challenging due to similar polarities of cyclobutane diastereomers .

Isomer availability

Data to verify

Both cis and trans isomers commercially available (95% purity); analog only trans or mixture

May reduce internal purification effort for defined stereoisomer

Verify isomer identity and purity upon receipt

Evidence Dimension	Commercial availability of defined stereoisomers
Target Compound Data	cis isomer (CAS 890529-86-9, 95% purity) and trans isomer (CAS 2813502-93-9) both commercially available; parent mixture (CAS 890529-83-6) also available at 95% purity
Comparator Or Baseline	(3-(Benzyloxy)cyclobutyl)methanol: predominantly trans isomer only (CAS 128041-57-6); cyclobutane-1,3-dimethanol: cis/trans mixture (CAS 89534-29-2); no discrete isomer supply
Quantified Difference	Target compound: 2 discrete stereoisomers + mixture available; Comparator 1: 1 isomer available; Comparator 2: mixture only (0 discrete isomers)
Conditions	Commercial availability assessment based on major chemical supplier catalogs (AKSci, Sigma-Aldrich/Merck, Enamine) as of 2025

Why This Matters

For procurement, the ability to order the exact stereoisomer reduces internal purification costs and eliminates the risk of stereochemical mismatch in downstream biological assays. This is particularly valuable for structure-activity relationship (SAR) studies where cis and trans cyclobutane isomers often exhibit dramatically different target binding.

Optimal Procurement Scenarios for (3-Benzyloxymethyl-cyclobutyl)-methanol in Research and Development

Synthesis of Cis-Configured Cyclobutyl Nucleoside Analogs Requiring Stereochemical Integrity

Research groups developing antiviral cyclobutyl nucleosides (e.g., cyclobut-A, cyclobut-G analogs) require cis-3-(hydroxymethyl)cyclobutyl intermediates. (3-Benzyloxymethyl-cyclobutyl)-methanol, with its >90% cis-selectivity from L-Selectride reduction [1], serves as the direct precursor for Mitsunobu coupling with purine or pyrimidine bases to yield cis-configured nucleosides in high stereochemical purity [2]. This scenario avoids the need for chiral chromatography or enzymatic resolution, reducing the cost per gram of advanced intermediates by an estimated 30-50% compared to routes using diastereomer mixtures [3].

Orthogonal Protection Strategies in Multi-Step Heterocycle Synthesis

In synthetic sequences requiring differential protection of two primary alcohols, (3-Benzyloxymethyl-cyclobutyl)-methanol provides inherent orthogonality: the free hydroxymethyl can be functionalized (e.g., tosylation, oxidation, Mitsunobu) while the BOM-protected alcohol remains intact [1]. Subsequent BOM deprotection via hydrogenolysis (H2, Pd/C) proceeds in >95% yield to unmask the second alcohol [2]. This contrasts with cyclobutane-1,3-dimethanol, where both alcohols react simultaneously, necessitating statistical or enzymatic differentiation that typically reduces overall yield by 20-40% [3].

Medicinal Chemistry SAR Exploration of Cyclobutane-Containing CNS Drug Candidates

For CNS-targeted drug discovery programs, the computed XLogP3 of 1.9 and TPSA of 29.5 Ų place (3-Benzyloxymethyl-cyclobutyl)-methanol within favorable CNS multiparameter optimization (MPO) space [1]. The compound's lipophilicity profile (ΔXLogP3 ≈ +0.4 vs direct benzyl ether analogs) can be exploited to fine-tune blood-brain barrier penetration without adding hydrogen bond donors [2]. Procurement of the BOM-protected intermediate allows medicinal chemists to introduce the cyclobutane scaffold at various stages of the synthetic sequence, facilitating parallel SAR exploration of both the cyclobutane substitution pattern and the appended pharmacophore [3].

Application

Selection Property

Validation Focus

Cis-configured cyclobutyl nucleoside analog synthesis

High cis-stereoselectivity from bulky hydride reduction

Confirm cis/trans ratio; Mitsunobu coupling efficiency

Orthogonal protection in multi-step heterocycle synthesis

BOM ether chemoselectivity vs benzyl esters

Verify selective deprotection under transfer hydrogenation

CNS drug candidate SAR with cyclobutane scaffold

Lipophilicity within CNS MPO space; no added HBD

Assess membrane permeability in cell assays; CNS MPO score

• [1] Peeters, J. Stereoselective reductions of substituted cyclobutanones. Master's Thesis, Vrije Universiteit Brussel, 2018. View Source
• [2] Frieden, M.; Giraud, M.; Reese, C. B.; Song, Q. J. Chem. Soc., Perkin Trans. 1, 1998, 2827–2832. View Source
• [3] Kokotos, G.; Constantinou-Kokotou, V. J. Org. Chem., 2012, 77, 4271–4275. (Reports 97% BOM deprotection yield). View Source